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Compound of Interest

Compound Name: Diacetoxydimethylsilane

Cat. No.: B1584538 Get Quote

This guide provides an in-depth exploration of Diacetoxydimethylsilane, a versatile

organosilicon compound. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the compound's fundamental properties, synthesis,

and multifaceted applications, with a focus on the scientific principles that underpin its utility.

Chemical Identity and Nomenclature
Diacetoxydimethylsilane is a reactive silane ester that serves as a crucial building block and

crosslinking agent in various chemical processes. A clear understanding of its nomenclature is

essential for its correct identification and application.

Table 1: Chemical Identifiers for Diacetoxydimethylsilane
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Identifier Value

IUPAC Name [acetyloxy(dimethyl)silyl] acetate[1]

Synonyms
Dimethyldiacetoxysilane, Silanediol, dimethyl-,

diacetate, Dimethylsilanediyl diacetate[1]

CAS Number 2182-66-3

EC Number 218-562-2

Molecular Formula C₆H₁₂O₄Si[1]

Molecular Weight 176.24 g/mol

InChIKey RQVFGTYFBUVGOP-UHFFFAOYSA-N[1]

SMILES CC(=O)O--INVALID-LINK--(C)OC(=O)C[1]

Trade Names

While specific trade names are numerous and

often manufacturer-specific, it is commonly

marketed as a crosslinking agent for silicone

formulations.

Physicochemical Properties
The utility of Diacetoxydimethylsilane is directly linked to its distinct physical and chemical

characteristics. These properties dictate its handling, reactivity, and suitability for various

applications.

Table 2: Physicochemical Properties of Diacetoxydimethylsilane
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Property Value

Appearance
Colorless to slightly yellow liquid with a pungent,

vinegar-like odor.

Boiling Point 163 °C (lit.)

Melting Point -12.5 °C (lit.)

Density 1.054 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.403 (lit.)

Flash Point 67.4 °C (closed cup)

Solubility
Soluble in many organic solvents. Reacts with

water.

Synthesis and Purification
The synthesis of Diacetoxydimethylsilane is most commonly achieved through the reaction of

dichlorodimethylsilane with acetic anhydride. This reaction is a classic example of nucleophilic

substitution at a silicon center.

Synthesis of Diacetoxydimethylsilane: A Representative
Protocol
Objective: To synthesize Diacetoxydimethylsilane from dichlorodimethylsilane and acetic

anhydride.

Materials:

Dichlorodimethylsilane ((CH₃)₂SiCl₂)

Acetic anhydride ((CH₃CO)₂O)

Anhydrous toluene (or other inert solvent)

Nitrogen gas for inert atmosphere
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Experimental Procedure:

A multi-necked, round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, a

condenser, and a nitrogen inlet. The apparatus is thoroughly dried and purged with nitrogen.

Dichlorodimethylsilane is dissolved in anhydrous toluene and charged into the reaction flask.

The flask is cooled in an ice bath to 0-5 °C.

A stoichiometric amount of acetic anhydride is added dropwise to the stirred solution of

dichlorodimethylsilane. The reaction is exothermic, and the addition rate should be controlled

to maintain the temperature.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 2-4 hours to ensure complete reaction.

The byproduct, acetyl chloride, can be removed by distillation.

Causality of Experimental Choices:

Inert Atmosphere: The use of a nitrogen atmosphere is crucial to prevent the premature

hydrolysis of dichlorodimethylsilane and the product by atmospheric moisture.

Anhydrous Conditions: All reagents and solvents must be anhydrous to avoid unwanted side

reactions and ensure a high yield of the desired product.

Temperature Control: The reaction is exothermic, and maintaining a low temperature during

the addition of acetic anhydride helps to control the reaction rate and prevent the formation

of byproducts.

Purification by Fractional Distillation
The crude Diacetoxydimethylsilane can be purified by fractional distillation under atmospheric

or reduced pressure.[2][3][4][5]

Experimental Protocol:
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The crude product is transferred to a round-bottom flask equipped with a stir bar and a

fractionating column.[2]

The apparatus is set up for fractional distillation. The fractionating column provides a large

surface area for repeated vaporization and condensation cycles, leading to a better

separation of components with close boiling points.[2][3]

The mixture is heated gently. The fraction that distills at a constant temperature

corresponding to the boiling point of Diacetoxydimethylsilane (163 °C at atmospheric

pressure) is collected.

The purity of the collected fractions should be assessed by analytical techniques such as

GC-MS.

Diacetoxydimethylsilane
(CH₃COO)₂Si(CH₃)₂

Dimethylsilanediol
(HO)₂Si(CH₃)₂

Hydrolysis

H₂O (Moisture)

reacts with Acetic Acid
2 CH₃COOHreleases

Polydimethylsiloxane Network
-[Si(CH₃)₂-O]n-

Condensation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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